N-[Cyano-(2-fluorophenyl)methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide

• IUPAC Name: N-[cyano-(2-fluorophenyl)methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H18FN5O/c19-15-4-2-1-3-14(15)16(11-20)23-18(25)13-5-9-24(10-6-13)17-12-21-7-8-22-17/h1-4,7-8,12-13,16H,5-6,9-10H2,(H,23,25)
• InChI Key: FODBFOLMGNETOE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC(C#N)C2=CC=CC=C2F)C3=NC=CN=C3
• Molecular Formula: C18H18FN5O
• Molecular Weight: 339.4 g/mol
• CAS No.: 1436252-97-9

Description

N-[Cyano-(2-fluorophenyl)methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H18FN5O and its molecular weight is 339.374. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study on the synthesis and characterization of synthetic cannabinoids, which are structurally similar to the requested compound, highlights the importance of accurate identification and analysis of 'research chemicals'. These synthetic processes and analytical characterizations offer foundational knowledge that could be applicable to the synthesis and study of N-[Cyano-(2-fluorophenyl)methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide, emphasizing the potential for mislabeling and the necessity for thorough chemical analysis (McLaughlin et al., 2016).

Biological Activity and Applications

• Research into the antimicrobial and antitubercular activities of various N-arylpyrazine-2-carboxamides reveals their potential for treating bacterial infections. This suggests that compounds with similar structures, such as this compound, may also exhibit interesting biological activities worth exploring for potential therapeutic applications (Zítko et al., 2015).

Computational and Experimental Studies

• A study integrating computational and experimental methods to analyze the synthesis of bipyridine derivatives provides insights into the chemical behavior, including non-linear optical properties and molecular docking analyses. Such methodologies could be applied to this compound to predict its physical properties and potential interactions with biological targets, indicating its application in material science or drug discovery (Jayarajan et al., 2019).